Cas no 88124-15-6 (Butanamide, 3-oxo-N-[3-(phenylthio)propyl]-)

• Product Name: Butanamide, 3-oxo-N-[3-(phenylthio)propyl]-
• CAS No: 88124-15-6
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 644222
• PubChem ID: 71410683
• Update Time: 2025-04-19

Butanamide, 3-oxo-N-[3-(phenylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-oxo-N-[3-(phenylthio)propyl]-
• 3-oxo-N-(3-phenylsulfanylpropyl)butanamide
• 3-Oxo-N-[3-(phenylsulfanyl)propyl]butanamide
• 88124-15-6
• DTXSID80830347

• Inchi： 1S/C13H17NO2S/c1-11(15)10-13(16)14-8-5-9-17-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3,(H,14,16)
• InChI Key： ANISSIXNGMTFEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCNC(CC(C)=O)=O

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.5Ų